Cas no 2411194-60-8 (methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate)

• Product Name: methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate
• CAS No: 2411194-60-8
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 6483093
• PubChem ID: 165767889
• Update Time: 2025-10-29

methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate
• EN300-26594936
• Z3337546244
• 2411194-60-8

• Inchi： 1S/C14H16ClNO3/c1-19-14(18)13(16-12(17)8-15)11-7-6-9-4-2-3-5-10(9)11/h2-5,11,13H,6-8H2,1H3,(H,16,17)
• InChI Key： MUKQOBGTJNBNKP-UHFFFAOYSA-N
• SMILES： ClCC(NC(C(=O)OC)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate

Introduction to Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate (CAS No. 2411194-60-8)

Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate, a compound with the chemical formula C₁₅H₁₄ClN₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural complexity and potential applications in drug development. The presence of multiple functional groups, including an amide and an ester, makes it a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a dihydroindene core, suggests possible interactions with biological targets that could be exploited for therapeutic purposes.

The CAS number 2411194-60-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. The name methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate itself encodes crucial information about its chemical composition and functional properties. The methyl ester group at one end of the molecule and the amide linkage at another end are key features that influence its reactivity and potential biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The dihydroindene scaffold present in this molecule is a class of compounds that have shown promise in various pharmacological applications. Studies have demonstrated that derivatives of dihydroindene can exhibit properties such as anti-inflammatory, antimicrobial, and even anticancer effects. The specific substitution pattern in Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate may contribute to its unique pharmacological profile.

In the context of modern drug discovery, the synthesis of complex molecules like this one is often achieved through multi-step organic reactions. The amide group in the molecule can be particularly useful in forming peptide mimetics or other bioactive peptides. Additionally, the chloroacetamide moiety can serve as a versatile handle for further functionalization, allowing chemists to explore new derivatives with enhanced biological activity.

The ester group at the other end of the molecule can also be modified to introduce different functionalities. For instance, hydrolysis of the ester could yield a carboxylic acid derivative, which might be more reactive or stable under certain conditions. This flexibility makes Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate a valuable building block in synthetic chemistry.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutics. The combination of a dihydroindene core with an amide and ester functionality creates a molecular entity that could interact with multiple biological targets. This polypharmacophoric nature is increasingly recognized as a strategy to enhance drug efficacy and reduce side effects.

Current research trends suggest that compounds with similar structural motifs are being actively investigated for their therapeutic potential. For example, studies have shown that certain dihydroindene derivatives can modulate enzyme activity or interfere with signaling pathways involved in diseases such as cancer and neurodegeneration. The presence of an amide group in Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate may contribute to its ability to interact with proteins or enzymes in a targeted manner.

The synthesis of this compound involves careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may be employed to construct the desired framework efficiently. The ability to produce this molecule on a scalable basis is crucial for its transition from laboratory research to clinical development.

In conclusion, Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate represents an intriguing compound with significant potential in pharmaceutical chemistry. Its unique structure, combining multiple functional groups with a dihydroindene core, positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that Methyl 2-(2-chloroacetamido)-2-(2,3-dihydro-1H-inden-1-yl)acetate will play an important role in the development of next-generation therapeutics.